Cas no 117921-54-7 (Piperidine-2-carbonitrile hydrochloride)

• Product Name: Piperidine-2-carbonitrile hydrochloride
• CAS No: 117921-54-7
• MF: C₆H₁₁ClN₂
• MW: 146.617940187454
• MDL: MFCD11840203
• CID: 1025289
• PubChem ID: 13444038
• Update Time: 2025-08-02

Piperidine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine-2-carbonitrile hydrochloride
• 2-Cyanopiperidine hydrochloride
• (+-)-Piperidin-2-carbonitril, Hydrochlorid
• (+-)-piperidine-2-carbonitrile, hydrochloride
• AGN-PC-00MLC7
• AK-94749
• ANW-66923
• CTK8C1583
• hydrochloride
• KB-259324
• rac-2-piperidinecarbonitrile hydrochloride
• (2S)-piperidine-2-carbonitrile;hydrochloride
• A893269
• Piperidine-2-carbonitrile--hydrogen chloride (1/1)
• piperidine-2-carbonitrilehydrochloride
• Piperidine-2-carbonitrile HCl
• DB-024644
• DTXSID50541019
• DB-061067
• 2-Cyano-piperidine hydrochloride
• EN300-6748915
• BS-14516
• CS-0187605
• AKOS016008290
• MFCD11840203
• piperidine-2-carbonitrile, HCl
• piperidine-2-carbonitrile;hydrochloride
• A6930
• CS1001
• SY346140
• 117921-54-7
• SB42969

• MDL： MFCD11840203
• Inchi： 1S/C6H10N2.ClH/c7-5-6-3-1-2-4-8-6;/h6,8H,1-4H2;1H
• InChI Key： DSAFWCGACOBUOJ-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1C#N

Computed Properties

• Exact Mass: 146.0610761g/mol
• Monoisotopic Mass: 146.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine-2-carbonitrile hydrochloride

Piperidine-2-carbonitrile Hydrochloride (CAS 117921-54-7): A Versatile Chemical Building Block for Pharmaceutical and Research Applications

Piperidine-2-carbonitrile hydrochloride (CAS 117921-54-7) is an important organic compound that has gained significant attention in pharmaceutical research and chemical synthesis. This white to off-white crystalline powder belongs to the piperidine derivatives family, known for their wide range of applications in medicinal chemistry. The compound's molecular formula is C₆H₁₀N₂·HCl, with a molecular weight of 146.62 g/mol.

The growing interest in piperidine-based compounds stems from their structural versatility and biological relevance. Recent searches in scientific databases and AI-powered research tools show increasing queries about "piperidine-2-carbonitrile hydrochloride uses" and "CAS 117921-54-7 applications," reflecting its importance in modern chemistry. The compound serves as a valuable intermediate in the synthesis of various pharmaceutical agents, particularly those targeting neurological and cardiovascular conditions.

From a chemical perspective, Piperidine-2-carbonitrile hydrochloride features both a piperidine ring and a nitrile group, making it a bifunctional building block for diverse synthetic transformations. Researchers frequently search for "piperidine-2-carbonitrile hydrochloride solubility" and "stability data," as these properties are crucial for its handling and application in various reaction conditions. The compound typically shows good solubility in polar solvents like water, methanol, and ethanol, while being less soluble in non-polar organic solvents.

In pharmaceutical research, 117921-54-7 has emerged as a key intermediate for developing novel drug candidates. The compound's structural features allow for easy modification, enabling medicinal chemists to create libraries of derivatives for biological screening. Recent trends in drug discovery, particularly in the areas of CNS-targeting compounds and enzyme inhibitors, have increased the demand for high-quality piperidine derivatives like this one.

The synthesis of Piperidine-2-carbonitrile hydrochloride typically involves the reaction of piperidine-2-carboxylic acid derivatives with appropriate reagents to introduce the nitrile group, followed by salt formation with hydrochloric acid. Optimization of this process has been a topic of recent research, as evidenced by searches for "piperidine-2-carbonitrile hydrochloride synthesis" and "purification methods." The development of more efficient synthetic routes continues to be an active area of investigation in organic chemistry.

Quality control of Piperidine-2-carbonitrile hydrochloride is critical for its pharmaceutical applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and identity. Recent advancements in analytical chemistry have led to improved methods for characterizing piperidine derivatives, addressing common search queries about "CAS 117921-54-7 analysis" and "quality specifications."

Beyond pharmaceutical applications, Piperidine-2-carbonitrile hydrochloride finds use in materials science and as a ligand in coordination chemistry. The compound's ability to coordinate with metal ions has sparked interest in its potential applications in catalysis and material synthesis. This interdisciplinary appeal is reflected in the growing number of searches combining terms like "piperidine-2-carbonitrile hydrochloride" with "coordination chemistry" and "material science applications."

Storage and handling of Piperidine-2-carbonitrile hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. Proper storage conditions are frequently searched topics, emphasizing the need for clear technical information about this chemical. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment should always be used when working with this or any laboratory chemical.

The market for piperidine derivatives like 117921-54-7 has shown steady growth in recent years, driven by increasing pharmaceutical R&D activities. Market analysis reveals growing interest in "piperidine-2-carbonitrile hydrochloride suppliers" and "price trends," particularly from regions with strong pharmaceutical manufacturing sectors. The compound's availability in various purity grades (from technical to pharmaceutical grade) makes it accessible for different research and industrial applications.

Recent scientific literature highlights several innovative applications of Piperidine-2-carbonitrile hydrochloride in drug discovery. The compound has been used as a starting material for the synthesis of potential kinase inhibitors, GPCR modulators, and antimicrobial agents. These developments align with current pharmaceutical industry trends toward targeted therapies and personalized medicine, explaining the surge in related search queries.

Environmental and regulatory aspects of Piperidine-2-carbonitrile hydrochloride production and use have also gained attention. Researchers and manufacturers increasingly search for information about "green chemistry approaches" and "sustainable synthesis" of such compounds. The development of more environmentally friendly synthetic methods for piperidine derivatives represents an important direction for future research in this field.

In conclusion, Piperidine-2-carbonitrile hydrochloride (CAS 117921-54-7) remains a valuable tool in chemical research and pharmaceutical development. Its unique structural features and versatile reactivity continue to inspire new applications across multiple scientific disciplines. As research into piperidine-based compounds advances, this particular derivative is likely to maintain its importance in both academic and industrial settings, addressing current challenges in drug discovery and materials science.